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Compound of Interest

Compound Name: Methyl linolelaidate

Cat. No.: B149864

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of methyl
linolelaidate standard to ensure its stability and integrity for research and development
applications.

Product Information and Properties

Methyl linolelaidate is the methyl ester of linolelaidic acid, a trans isomer of linoleic acid. It is a
colorless to pale yellow liquid with a characteristic fatty odor.[1] Understanding its physical and
chemical properties is crucial for its appropriate handling and storage.
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Property Value

CAS Number 2566-97-4

Molecular Formula C19H3402

Molecular Weight 294.47 g/mol

Appearance Colorless to pale yellow liquid[1][2]

Solubili Soluble in organic solvents (e.g., ethanol, ether,
olubili
Y acetone); limited solubility in water.[1][2]

Recommended at -20°C for long-term storage.

[2]

Storage Temperature

- Sensitive to light and air; susceptible to
Stability o _ o
oxidation and isomerization.[1]

Safety and Handling Precautions

While not classified as a hazardous substance, good laboratory practices should always be
followed.[3][4]

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses, a lab coat, and chemical-resistant gloves.

¢ Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid
inhalation of any vapors.[3][5]

e Spills: In case of a spill, absorb with an inert material and dispose of it according to local
regulations. Avoid discharge into the environment as it can be harmful to aquatic organisms.

[2]

o Fire Safety: Keep away from heat, sparks, and open flames as it is combustible.[3] Use
carbon dioxide, dry chemical powder, or foam extinguishers.[3]

Storage Conditions
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Proper storage is critical to maintain the purity and stability of the methyl linolelaidate
standard.

o Temperature: For long-term storage, it is recommended to keep the standard at -20°C.[2] For
short-term use, refrigeration at 4°C is acceptable.

» Container: Store in the original, tightly sealed container to prevent contamination and
degradation.[3][6] Glass ampoules or vials with tight-fitting caps are ideal.

 Inert Atmosphere: To prevent oxidation, it is best to store the standard under an inert gas
such as nitrogen or argon, especially after the container has been opened.[6]

o Light Exposure: Protect from light by using amber-colored vials or by storing the container in
a dark place.[1]

Experimental Protocols

4.1. Preparation of Stock Solutions

Equilibration: Allow the methyl linolelaidate standard vial to equilibrate to room temperature
before opening to prevent condensation of moisture.

Solvent Selection: Choose an appropriate organic solvent in which methyl linolelaidate is
readily soluble, such as ethanol, hexane, or isooctane. The choice of solvent will depend on
the subsequent analytical method (e.g., GC, HPLC).

Weighing: Accurately weigh the required amount of the standard using an analytical balance.

Dissolution: Dissolve the weighed standard in the chosen solvent in a volumetric flask to
achieve the desired concentration.

Homogenization: Ensure the solution is thoroughly mixed by vortexing or sonication.
4.2. Aliquoting and Storage of Stock Solutions

» Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in amber glass vials with Teflon-lined caps.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.chembk.com/en/chem/methyl%20linolelaidate
https://datasheets.scbt.com/sc-215356.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10566040&productDescription%3D5GR+Methyl+linoleate%2C+99%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10566040&productDescription%3D5GR+Methyl+linoleate%2C+99%25&countryCode=GB&language=en
https://cymitquimica.com/cas/2566-97-4/
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

 Inert Gas Purge: Before sealing, purge the headspace of each vial with an inert gas (nitrogen
or argon) to displace oxygen.

» Labeling: Clearly label each aliquot with the compound name, concentration, solvent,
preparation date, and storage conditions.

» Storage: Store the aliquots at -20°C or lower for long-term stability.

Diagrams
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Workflow for Handling and Storage of Methyl Linolelaidate
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Caption: Workflow for handling and storing methyl linolelaidate standard.
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Decision Pathway for Methyl Linolelaidate Usage
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Caption: Decision pathway for using and storing methyl linolelaidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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